Cas no 854398-80-4 (QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-)
854398-80-4 structure
Product Name:QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-
CAS No:854398-80-4
MF:C11H10BrNO
MW:252.10720205307
CID:3524868
PubChem ID:59819759
Update Time:2025-04-21
QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL-
- 854398-80-4
- SCHEMBL379575
- 7-bromo-2-methoxy-3-methylquinoline
-
- Inchi: 1S/C11H10BrNO/c1-7-5-8-3-4-9(12)6-10(8)13-11(7)14-2/h3-6H,1-2H3
- InChI Key: CIKMODSIFHTBMM-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(Br)C=2)C=C(C)C=1OC
Computed Properties
- Exact Mass: 250.99458Da
- Monoisotopic Mass: 250.99458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 22.1Ų
QUINOLINE, 7-BROMO-2-METHOXY-3-METHYL- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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